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Compound of Interest

cis-Cyclobutane-1,2-dicarboxylic
Compound Name: d
aci

Cat. No.: B074924

An In-depth Technical Guide to the Safety and Hazards of cis-Cyclobutane-1,2-dicarboxylic
Acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a technical audience and
is not a substitute for a formal Safety Data Sheet (SDS). Always consult the official SDS from
the supplier before handling this chemical.

Executive Summary

cis-Cyclobutane-1,2-dicarboxylic acid (CAS No: 1461-94-5) is a solid organic compound
utilized in various chemical syntheses.[1] According to the Globally Harmonized System (GHS)
of Classification and Labelling of Chemicals, this substance is classified as Skin
Corrosion/Irritation Category 1B and Serious Eye Damage/Eye Irritation Category 1.[2][3] This
classification indicates that the chemical can cause severe skin burns and serious eye damage
upon contact.[2][3] Rigorous adherence to safety protocols, including the use of appropriate
personal protective equipment (PPE), is mandatory when handling this compound to mitigate
the significant risks of exposure. This guide provides a comprehensive overview of the known
hazards, safety precautions, and the experimental basis for these classifications.

Hazard Identification and Classification
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The primary hazard associated with cis-cyclobutane-1,2-dicarboxylic acid is its corrosive
nature. The GHS classification is consistently reported across multiple chemical safety
databases.[2][3][4][5]

Table 1: GHS Classification | Hazard Class | Category | Hazard Statement | Pictogram | Signal
Word | |---]---|---|---]---] | Skin Corrosion/Irritation | 1B | H314: Causes severe skin burns and eye
damage |

walt text

GHSO05 | Danger | | Serious Eye Damage/Eye Irritation | 1 | H314: Causes severe skin burns
and eye damage | GHSO05 | Danger |

Source: Aggregated GHS information provided to the ECHA C&L Inventory.[2]

Table 2: Precautionary Statements
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Type P-Code Statement

. Do not breathe dusts or
Prevention P260 .
mists.

) Wash skin thoroughly after
Prevention P264 _
handling.

Wear protective
Prevention P280 gloves/protective clothing/eye

protection/face protection.

IF SWALLOWED: Rinse
Response P301 + P330 + P331 mouth. Do NOT induce

vomiting.

IF ON SKIN (or hair): Take off

immediately all contaminated
Response P303 + P361 + P353 ) ) o

clothing. Rinse skin with

water/shower.

IF INHALED: Remove person
Response P304 + P340 to fresh air and keep

comfortable for breathing.

IF IN EYES: Rinse cautiously

with water for several minutes.
Response P305 + P351 + P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

Immediately call a POISON

Response P310 o
CENTER or doctor/physician.

Storage P405 Store locked up.

| Disposal | P501 | Dispose of contents/container to an approved waste disposal plant. |

Source: Sigma-Aldrich Safety Data Sheet.[3]
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Physical and Chemical Properties

Understanding the physical properties of a substance is crucial for safe handling and storage.

Table 3: Physical and Chemical Properties

Property Value Source

PubChem|[2], Sigma-

CAS Number 1461-94-5
Aldrich[4]
Molecular Formula CeHsOa4 PubChem[2], Sigma-Aldrich[4]
Molecular Weight 144.13 g/mol Sigma-Aldrich[4]
Appearance Solid Sigma-Aldrich[4]
Melting Point 133-139 °C Sigma-Aldrich[4]
Flash Point Not applicable Sigma-Aldrich[4]

| Storage Class | 8A - Combustible corrosive hazardous materials | Sigma-Aldrich[4][5] |

Experimental Protocols for Hazard Determination

While specific experimental studies for cis-cyclobutane-1,2-dicarboxylic acid are not publicly
available, its classification as a corrosive substance is determined by standardized
methodologies, such as those outlined by the Organisation for Economic Co-operation and
Development (OECD). The following sections describe the likely protocols used to establish its
skin and eye corrosion properties.

Skin Corrosion/irritation Testing (Based on OECD
Guideline 431)

The determination of "Skin Corrosion Category 1B" is typically achieved through an in vitro test
using a reconstructed human epidermis (RhE) model. This method avoids the use of live
animals and assesses the ability of a chemical to cause irreversible tissue damage.

Methodology: Reconstructed Human Epidermis (RhE) Test
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Model Preparation: Commercially available three-dimensional RhE models, which mimic the
biochemical and physiological properties of human skin, are pre-warmed in a cell culture
incubator (37°C, 5% CO2).[6]

Application of Test Substance: A precise amount of cis-cyclobutane-1,2-dicarboxylic acid
(typically 25 mg for a solid) is applied topically to the surface of triplicate skin models.[6]
Positive (e.g., potassium hydroxide) and negative (e.g., ultrapure water) controls are run in
parallel.[6]

Exposure: The dosed models are incubated for specific time points. For sub-categorization
into 1B/1C, exposure times of up to 60 minutes are used.[6]

Viability Assessment: After exposure, the test substance is removed by washing. The viability
of the skin tissue is then measured using a vital dye assay, most commonly MTT (3-(4,5-
dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).[6] The MTT is enzymatically
converted by viable cells into a blue formazan salt, which is then extracted and quantified
spectrophotometrically.[6]

Classification: The substance is classified based on the reduction in cell viability compared to
the negative control. A substance is classified as Corrosive (Category 1) if the cell viability
falls below defined thresholds (e.g., < 50% viability after a 3-minute exposure or < 15% after
a 60-minute exposure).[6]

Serious Eye Damagelirritation Testing (Based on OECD
Guideline 405)

Given the severe skin corrosion classification, in vivo eye irritation testing in animals is
generally not performed to avoid unnecessary animal suffering. A substance classified as a skin
corrosive is presumed to cause serious eye damage as well. However, for context, the
standard in vivo protocol is described below.

Methodology: Acute Eye Irritation/Corrosion (Rabbit Test)

e Animal Selection: Healthy, young adult albino rabbits are used for the test.[2] Both eyes of
each animal are examined for pre-existing defects before the study.[2]
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Substance Instillation: A single dose of the test substance (e.g., 0.1 mL or 0.1 g) is instilled
into the conjunctival sac of one eye of the animal.[7] The other eye remains untreated and
serves as a control.[7]

Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after
application.[7] Observations include scoring the severity of corneal opacity, iritis
(inflammation of the iris), and conjunctival redness and chemosis (swelling).

Classification: A substance is classified as causing "Serious Eye Damage (Category 1)" if it
produces irreversible tissue damage in the eye or shows specific severe responses (e.g.,
corneal opacity = 3 or iritis > 1.5 in at least 2 of 3 animals) that are not fully reversible within
21 days.[8]

Handling, Storage, and First Aid
Engineering Controls and Personal Protective
Equipment (PPE)

o Ventilation: Handle only in a well-ventilated area, preferably within a chemical fume hood.
Eye/Face Protection: Wear chemical safety goggles and a face shield.[4]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and other
protective clothing to prevent skin contact.

Respiratory Protection: If dust is generated, use a NIOSH-approved P3 (EN 143) respirator
cartridge or a N95 dust mask.[4][5]

Safe Handling and Storage

o Handling: Avoid all personal contact, including inhalation of dust. Do not eat, drink, or smoke
in the work area. Wash hands thoroughly after handling.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area. Keep
away from incompatible materials such as strong oxidizing agents and bases. Store in a
corrosive-resistant cabinet and keep locked up.[3][4]
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First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.

 Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Visualized Workflows

As no specific signaling pathways for the toxicity of cis-cyclobutane-1,2-dicarboxylic acid
have been identified in the literature, the following diagram illustrates a logical workflow for the
risk assessment and handling of this corrosive chemical in a laboratory setting.
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Workflow for Handling Corrosive Solids

Pre-Handling Assessment

Identify Compound:
cis-Cyclobutane-1,2-dicarboxylic acid

Y

Consult Safety Data Sheet (SDS)

Y

Identify Hazards:
Skin Corrosion 1B, Eye Damage 1

Y

Assess Risks for Planned Procedure

Controls Required PPE Required

Preparation & Engineering Controls rotective Equipment (PPE)

Don Chemical Splash Goggles
& Face Shield

— :

Select & Verify Chemical Fume Hood

Prepare Spill Kit for Corrosive Solids

Designate Waste Container

Don Chemically Resistant Gloves

A

/

Don Lab Ci

oat / Apron

Handling ‘%

Proceed with Caution

;Post-Use

Execute Experimental Procedure

A

/

Decontaminate Work Area

A

/

Dispose of Waste Properly

A

/

Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Risk assessment and handling workflow for corrosive chemicals.
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Toxicological and Ecotoxicological Information
Acute Toxicity

Quantitative acute toxicity data, such as LD50 (oral, dermal) or LC50 (inhalation), for cis-
cyclobutane-1,2-dicarboxylic acid are not available in the reviewed literature. The primary
toxicological concern identified is its severe corrosive effect on skin and eyes.

Chronic Toxicity, Mutagenicity, and Carcinogenicity

No data were found regarding the long-term toxicity, mutagenic potential, or carcinogenicity of
this compound.

Ecotoxicity

Information on the environmental hazards of cis-cyclobutane-1,2-dicarboxylic acid is
lacking. There is no available data on its effects on aquatic life or other environmental
compartments. Standard laboratory practice dictates that this chemical should not be released
into the environment.

Conclusion

cis-Cyclobutane-1,2-dicarboxylic acid is a corrosive solid that poses a significant risk of
severe skin burns and serious eye damage. All handling operations must be conducted with
appropriate engineering controls and personal protective equipment. The GHS classification is
based on standardized testing protocols that assess the potential for irreversible tissue
damage. Due to a lack of publicly available data, a full toxicological profile cannot be provided
at this time. Professionals in research and drug development should treat this compound with
the utmost caution, adhering strictly to the safety guidelines outlined in the official Safety Data
Sheet provided by the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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